molecular formula C9H13NO B1290352 6-(tert-Butyl)pyridin-3-ol CAS No. 68692-50-2

6-(tert-Butyl)pyridin-3-ol

Cat. No. B1290352
CAS RN: 68692-50-2
M. Wt: 151.21 g/mol
InChI Key: CARZUVRDJVVQOG-UHFFFAOYSA-N
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Patent
US09447074B2

Procedure details

To a stirred solution of 2-(1,1-dimethylethyl)-5-[(phenylmethyl)oxy]pyridine, (5.3 g) in ethanol (150 ml) was added 20% Pd(OH)2 (12.3 g) at 25-30 C. The above mixture was purged with hydrogen for 3 h until it had gone to completion by tlc. The reaction mixture was filtered through celite and the filtrate concentrated in vacuo and purified to give the title compound, 3.9 g
Quantity
5.3 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
12.3 g
Type
catalyst
Reaction Step One

Identifiers

REACTION_CXSMILES
[CH3:1][C:2]([C:5]1[CH:10]=[CH:9][C:8]([O:11]CC2C=CC=CC=2)=[CH:7][N:6]=1)([CH3:4])[CH3:3]>C(O)C.[OH-].[OH-].[Pd+2]>[CH3:4][C:2]([C:5]1[N:6]=[CH:7][C:8]([OH:11])=[CH:9][CH:10]=1)([CH3:1])[CH3:3] |f:2.3.4|

Inputs

Step One
Name
Quantity
5.3 g
Type
reactant
Smiles
CC(C)(C)C1=NC=C(C=C1)OCC1=CC=CC=C1
Name
Quantity
150 mL
Type
solvent
Smiles
C(C)O
Name
Quantity
12.3 g
Type
catalyst
Smiles
[OH-].[OH-].[Pd+2]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The above mixture was purged with hydrogen for 3 h until it
Duration
3 h
FILTRATION
Type
FILTRATION
Details
The reaction mixture was filtered through celite
CONCENTRATION
Type
CONCENTRATION
Details
the filtrate concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
purified

Outcomes

Product
Name
Type
product
Smiles
CC(C)(C)C1=CC=C(C=N1)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.